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Compound of Interest

Compound Name: 3-Methyloctanal

Cat. No.: B3050425

A Comparative Study of 3-Methyloctanal and other Aliphatic Aldehydes

Introduction

Aliphatic aldehydes are a significant class of organic compounds widely utilized in the flavor,
fragrance, and pharmaceutical industries for their distinct sensory characteristics. Their
biological activity, particularly their interaction with olfactory receptors, is of great interest to
researchers and drug development professionals. This guide provides a comparative analysis
of 3-Methyloctanal, a branched-chain aliphatic aldehyde, against its linear isomers and other
common aliphatic aldehydes such as octanal, nonanal, and decanal. The comparison focuses
on physicochemical properties, sensory perception, and in vitro cytotoxicity, supported by
experimental data from various sources.

Physicochemical Properties

The physicochemical properties of an aldehyde, such as its molecular weight, boiling point, and
lipophilicity (logP), are critical determinants of its volatility, solubility, and interaction with
biological systems. A comparison of these properties for 3-Methyloctanal and selected linear
aliphatic aldehydes is summarized in the table below.
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3-
Property Octanal Nonanal Decanal
Methyloctanal

Molecular
CoH1s0[1][2] CsH160 CoH150[3] C10H200
Formula
Molecular Weight
142.24[1][2] 128.21 142.24[3] 156.27
(g/mol)
N , 183.7
Boiling Point (°C) ] 171 191[3] 208-209
(estimated)[1]
_ 0.813
Density (g/cm3) ] 0.821 0.827[3] 0.828
(estimated)[1]
3.2 (estimated)
LogP (o/w) 2.8 3.4 3.76
[1][2]
CAS Number 25882-73-9[1][2] 124-13-0 124-19-6[3] 112-31-2

Sensory Perception and Olfactory Receptor
Interaction

The odor characteristics of aliphatic aldehydes are closely linked to their molecular structure,
including chain length and branching. The odor detection threshold (ODT) is a key metric for
quantifying the potency of an odorant.

Odor Detection Thresholds

While specific ODT data for 3-Methyloctanal is not readily available in the literature, studies on
linear aliphatic aldehydes show a trend of decreasing ODT with increasing chain length up to a
certain point. For instance, the ODT for octanal is lower than that of shorter chain aldehydes,
indicating a higher potency. It is generally observed that branched-chain aldehydes, such as 3-
methylbutanal, have distinct malty and chocolate-like aromas.[4] The methyl group in 3-
Methyloctanal is expected to introduce unique sensory notes compared to its linear
counterpart, nonanal.
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Odor Detection Threshold

Aldehyde . Odor Description
in Water (ppb)

Hexanal 4.5 Green, grassy

Heptanal 3.0 Oily, fatty

Octanal 0.7 Fatty, citrus, waxy

Nonanal 1.0 Floral, citrus, waxy

Decanal 0.1 Waxy, orange peel

Data for linear aldehydes is compiled from various sources.

Olfactory Receptor Activation

Aliphatic aldehydes are detected by a range of olfactory receptors (ORs). The rodent olfactory
receptor OR-17 is a well-studied example that is activated by octanal and other straight-chain
aldehydes.[5][6][7][8] Studies have shown that the binding pocket of OR-17 can accommodate
some degree of structural variation in the aldehyde. For instance, it has been demonstrated
that a single methyl group at the C3 position of an aldehyde antagonist is permitted, suggesting
that 3-Methyloctanal could potentially bind to and activate this receptor.[6] The interaction
between an aliphatic aldehyde and an olfactory receptor initiates a signal transduction
cascade, leading to the perception of smell.
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Olfactory Signaling Pathway for Aliphatic Aldehydes
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Figure 1. Olfactory signaling pathway for aliphatic aldehydes.
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Experimental Protocols
Synthesis of 3-Methyloctanal

A potential synthetic route to 3-Methyloctanal is through the hydroformylation of 2-methyl-1-
heptene. This method involves the addition of a formyl group and a hydrogen atom across the
double bond of the alkene.

Materials:

2-methyl-1-heptene

Rhodium-based catalyst (e.g., Rh(CO)z(acac))

Phosphine ligand (e.qg., triphenylphosphine)

Syngas (a mixture of carbon monoxide and hydrogen)

High-pressure reactor (autoclave)

Anhydrous toluene (solvent)

Procedure:

The high-pressure reactor is charged with 2-methyl-1-heptene, the rhodium catalyst, and the
phosphine ligand under an inert atmosphere.

e Anhydrous toluene is added as the solvent.
e The reactor is sealed and purged several times with syngas.

e The reactor is pressurized with syngas to the desired pressure (e.g., 20-50 bar) and heated
to the reaction temperature (e.g., 80-120 °C).

e The reaction mixture is stirred for a specified time (e.g., 4-24 hours) while maintaining
constant pressure and temperature.

» After the reaction is complete, the reactor is cooled to room temperature and the excess
pressure is carefully released.
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e The crude product is collected, and the solvent is removed under reduced pressure.

» The resulting 3-Methyloctanal is purified by fractional distillation.
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Synthesis Workflow for 3-Methyloctanal
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GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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